Cas no 2228231-16-9 (4-2-(difluoromethoxy)-3-methylphenylpiperidine)

• Product Name: 4-2-(difluoromethoxy)-3-methylphenylpiperidine
• CAS No: 2228231-16-9
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5945031
• PubChem ID: 165706893
• Update Time: 2025-06-03

4-2-(difluoromethoxy)-3-methylphenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-(difluoromethoxy)-3-methylphenylpiperidine
• 2228231-16-9
• EN300-1972521
• 4-[2-(difluoromethoxy)-3-methylphenyl]piperidine

• Inchi： 1S/C13H17F2NO/c1-9-3-2-4-11(12(9)17-13(14)15)10-5-7-16-8-6-10/h2-4,10,13,16H,5-8H2,1H3
• InChI Key： ZZQQIRQTXQCKMC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1CCNCC1)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-2-(difluoromethoxy)-3-methylphenylpiperidine

Introduction to 4-2-(difluoromethoxy)-3-methylphenylpiperidine (CAS No. 2228231-16-9)

4-2-(difluoromethoxy)-3-methylphenylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228231-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a structural motif widely recognized for its role in the development of bioactive molecules, particularly in the realm of central nervous system (CNS) therapeutics. The unique combination of a phenyl ring substituted with a difluoromethoxy group and a methyl group, coupled with a piperidine core, endows this molecule with distinct chemical and pharmacological properties that make it a promising candidate for further exploration.

The structural features of 4-2-(difluoromethoxy)-3-methylphenylpiperidine contribute to its potential biological activity. The presence of the difluoromethoxy group is particularly noteworthy, as fluorinated aromatic compounds are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The methyl group at the 3-position of the phenyl ring further influences the electronic properties of the molecule, potentially affecting its interaction with biological targets. These structural elements suggest that 4-2-(difluoromethoxy)-3-methylphenylpiperidine may exhibit properties relevant to neuropharmacology, such as modulation of neurotransmitter systems or interaction with specific receptors.

In recent years, there has been growing interest in developing novel therapeutic agents targeting neurological and psychiatric disorders. Piperidine derivatives have been extensively studied for their potential to interact with various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. The compound 4-2-(difluoromethoxy)-3-methylphenylpiperidine represents an intriguing example of how structural modifications can lead to new pharmacological entities with tailored properties. Its molecular framework suggests potential activity as an agonist or antagonist at certain receptor sites, which could be exploited for the treatment of conditions such as depression, anxiety, and cognitive disorders.

One of the key advantages of fluorinated aromatic compounds like 4-2-(difluoromethoxy)-3-methylphenylpiperidine is their enhanced lipophilicity and metabolic stability. These properties are critical for ensuring that a drug molecule remains active in vivo and has an appropriate half-life for therapeutic efficacy. Additionally, fluorine atoms can influence electronic effects and steric interactions at binding sites, potentially leading to improved binding affinity and selectivity. Such characteristics are highly valued in drug design, as they can differentiate a candidate compound from existing therapies and reduce the likelihood of off-target effects.

The synthesis of 4-2-(difluoromethoxy)-3-methylphenylpiperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Given its complex structure, synthetic strategies may include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and functional group transformations. Advanced synthetic methodologies are employed to ensure high yields and purity, which are essential for subsequent pharmacological evaluation. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if the compound demonstrates promising preclinical or clinical results.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-2-(difluoromethoxy)-3-methylphenylpiperidine with greater accuracy before conducting costly wet-lab experiments. Techniques such as molecular docking simulations allow scientists to model interactions between the compound and potential biological targets, providing insights into its mechanism of action. These computational approaches can help prioritize compounds for further testing based on their predicted binding affinities and selectivity profiles. Such high-throughput virtual screening methods have become indispensable tools in modern drug discovery pipelines.

In addition to computational studies, experimental validation is crucial for assessing the pharmacological potential of 4-2-(difluoromethoxy)-3-methylphenylpiperidine. Initial in vitro assays may focus on evaluating interactions with relevant receptors or enzymes using radioligand binding assays or enzyme inhibition studies. Positive results from these preliminary tests can justify more extensive preclinical investigations in animal models to assess efficacy and safety profiles. Preclinical studies provide valuable data on dosage response relationships, pharmacokinetic behavior, and potential side effects before human trials are initiated.

The integration of genomics and proteomics into drug discovery has opened new avenues for understanding how compounds like 4-2-(difluoromethoxy)-3-methylphenylpiperidine interact with biological systems at a molecular level. By analyzing gene expression patterns or protein interactions triggered by exposure to this compound, researchers can gain insights into its mode of action and identify potential biomarkers that could be used to monitor treatment responses in patients. Such multidisciplinary approaches enhance our understanding of complex biological processes and contribute to more personalized medicine strategies.

As interest in fluorinated compounds continues to grow due to their perceived advantages in drug design,4-2-(difluoromethoxy)-3-methylphenylpiperidine represents an important example of how structural innovation can lead to novel therapeutic candidates. Its unique combination of chemical features positions it as a compelling subject for further research into neurological disorders and other therapeutic areas where modulation of central nervous system activity is desired. Continued investigation into this compound holds promise for uncovering new treatment options that could benefit patients worldwide.